2-(Benzyloxy)-5-bromobenzoic acid
Cat. No. B1271828
Key on ui cas rn:
62176-31-2
M. Wt: 307.14 g/mol
InChI Key: VIQAXGLEBKDMGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08778939B2
Procedure details
Solid LiOH (0.53 g, 12.59 mmol) was added to a stirred solution of phenylmethyl 5-bromo-2-[(phenylmethyl)oxy]benzoate (may be prepared as described in Description 4; 1 g, 2.52 mmol) in tetrahydrofuran (20 ml) and water (4.00 ml) in air at room temperature. The reaction mixture was stirred at 70° C. overnight. After cooling to room temperature, the solvent was removed to obtain a white solid, which was dissolved in water (100 ml) and stirred in ice-water bath. 1N HCl (aq) was added to adjust the pH to 4. The white solid was filtered and dried in vacuum to yield the title compound as a white solid. 0.78 g.
Quantity
1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Li+].[OH-].[Br:3][C:4]1[CH:5]=[CH:6][C:7]([O:20][CH2:21][C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=2)=[C:8]([CH:19]=1)[C:9]([O:11]CC1C=CC=CC=1)=[O:10].Cl>O1CCCC1.O>[Br:3][C:4]1[CH:5]=[CH:6][C:7]([O:20][CH2:21][C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=2)=[C:8]([CH:19]=1)[C:9]([OH:11])=[O:10] |f:0.1|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0.53 g
|
|
Type
|
reactant
|
|
Smiles
|
[Li+].[OH-]
|
|
Name
|
|
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Quantity
|
1 g
|
|
Type
|
reactant
|
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Smiles
|
BrC=1C=CC(=C(C(=O)OCC2=CC=CC=C2)C1)OCC1=CC=CC=C1
|
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Name
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|
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Quantity
|
20 mL
|
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Type
|
solvent
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Smiles
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O1CCCC1
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Name
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|
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Quantity
|
4 mL
|
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Type
|
solvent
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Smiles
|
O
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
Cl
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Step Three
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Name
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|
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Quantity
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100 mL
|
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Type
|
solvent
|
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Smiles
|
O
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Step Four
[Compound]
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Name
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ice water
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
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|
Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
|
The reaction mixture was stirred at 70° C. overnight
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling to room temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the solvent was removed
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to obtain a white solid, which
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The white solid was filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried in vacuum
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
|
BrC=1C=CC(=C(C(=O)O)C1)OCC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
